Cas no 1805313-81-8 (5-(Difluoromethyl)-2-iodo-4-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-2-iodo-4-methoxypyridine
• CAS No: 1805313-81-8
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4847050
• Update Time: 2025-07-22

5-(Difluoromethyl)-2-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-4-methoxypyridine

• Inchi： 1S/C7H6F2INO/c1-12-5-2-6(10)11-3-4(5)7(8)9/h2-3,7H,1H3
• InChI Key： ICUZINFGJVJNJW-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-2-iodo-4-methoxypyridine

Research Brief on 5-(Difluoromethyl)-2-iodo-4-methoxypyridine (CAS: 1805313-81-8) in Chemical Biology and Pharmaceutical Applications

5-(Difluoromethyl)-2-iodo-4-methoxypyridine (CAS: 1805313-81-8) is a specialized pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic properties imparted by the difluoromethyl group enhance binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(Difluoromethyl)-2-iodo-4-methoxypyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's iodine moiety facilitated efficient cross-coupling reactions, enabling rapid diversification of the pyridine core. The resulting inhibitors exhibited nanomolar potency against BTK, a target implicated in autoimmune diseases and B-cell malignancies. This underscores the compound's utility in addressing unmet medical needs through structure-activity relationship (SAR) optimization.

Another notable application was reported in ACS Chemical Biology, where the compound was employed in the development of fluorinated probes for studying enzyme mechanisms. The difluoromethyl group acted as a bioisostere for methyl groups, allowing researchers to investigate metabolic pathways without significantly altering steric bulk. This approach provided insights into the role of specific enzymes in drug metabolism, paving the way for the design of more effective therapeutics with reduced off-target effects.

Recent advancements in synthetic methodologies have further expanded the utility of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine. A 2024 Organic Letters publication detailed a palladium-catalyzed C-H functionalization protocol that leverages the iodo substituent for regioselective modifications. This method enabled the efficient introduction of diverse functional groups, enhancing the compound's applicability in fragment-based drug discovery. The study also highlighted the compound's compatibility with late-stage diversification, a critical feature for accelerating lead optimization campaigns.

In the context of antimicrobial research, a 2023 European Journal of Medicinal Chemistry article described the incorporation of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine into novel quinolone hybrids. These hybrids exhibited broad-spectrum activity against multidrug-resistant bacterial strains, with the difluoromethyl group contributing to improved membrane permeability and target engagement. The findings suggest that this compound could play a pivotal role in addressing the global challenge of antibiotic resistance.

Looking ahead, the unique properties of 5-(Difluoromethyl)-2-iodo-4-methoxypyridine position it as a promising candidate for further exploration in chemical biology and drug development. Ongoing research is focused on leveraging its structural features for the design of covalent inhibitors and imaging agents, as well as its potential in targeted protein degradation strategies. As synthetic and analytical techniques continue to evolve, this compound is expected to remain at the forefront of innovation in pharmaceutical sciences.